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This technical guide provides an in-depth overview of the role of CD73 inhibition in cancer
metastasis and invasion, with a focus on the potent and selective small molecule inhibitor
AB680 (quemliclustat). CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a
critical role in the tumor microenvironment by generating immunosuppressive adenosine.[1][2]
[3] High expression of CD73 on tumor cells is associated with poor prognosis and increased
metastatic potential in various cancers, including breast, colorectal, and pancreatic cancer.[1]
[3] Inhibition of CD73 has emerged as a promising therapeutic strategy to not only enhance
anti-tumor immunity but also to directly impact the metastatic cascade.[2][4][5]

Core Concepts: CD73's Role in Metastasis and
Invasion

CD73 promotes metastasis and invasion through multiple mechanisms:

e Immunosuppression: By converting AMP to adenosine, CD73 suppresses the activity of
immune cells such as T cells and NK cells, which are crucial for eliminating metastatic cells.

[SI61[7]

¢ Angiogenesis: Adenosine produced by CD73 can promote the formation of new blood
vessels, which is essential for tumor growth and the dissemination of cancer cells.[3][8]
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o Tumor Cell Proliferation and Migration: CD73 signaling has been shown to activate pro-
survival and pro-migratory pathways within cancer cells, including the PI3K/AKT and MAPK
pathways.[9][10][11]

o Epithelial-Mesenchymal Transition (EMT): CD73 has been implicated in the process of EMT,
where cancer cells lose their epithelial characteristics and gain a more migratory and
invasive mesenchymal phenotype.[11]

Quantitative Data on the Effects of CD73 Inhibition

The following tables summarize the quantitative data from preclinical and clinical studies on the
impact of the CD73 inhibitor AB680 on metastasis and related processes.

Table 1: Preclinical Efficacy of AB680 in Mouse Tumor
Models

Model Treatment Metric Result Reference
Significant
B16F10 AB680 Tumor Growth o
o reduction in [6]
Melanoma Monotherapy Inhibition

tumor growth

Greater

reduction in
B16F10 AB680 + anti- Tumor Growth tumor growth
Melanoma PD-1 Inhibition compared to o]

either agent

alone

Increase in
CD4+ and CD8+

B16F10 AB680 + anti- Intratumoral

T cells; Decrease  [6]
Melanoma PD-1 Immune Cells )

in Tregs and

MDSCs

Table 2: Clinical Efficacy of AB680 in Combination
Therapy
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] Cancer .
Trial Treatment Metric Result Reference
Type
) AB680 + nab-
Metastatic )
) paclitaxel +
Pancreatic o Overall
ARC-8 gemcitabine
Ductal Response 41% [12]
(Phase 1/1b) ) +
Adenocarcino ] ) Rate (ORR)
zimberelimab
ma _
(anti-PD-1)
] AB680 + nab- 88% of
Metastatic _
) paclitaxel + evaluable
Pancreatic o _
ARC-8 gemcitabine Tumor patients had
Ductal ) [12]
(Phase 1/1b) ) + Shrinkage at least some
Adenocarcino ) )
zimberelimab tumor
ma _ _
(anti-PD-1) shrinkage

Signaling Pathways Modulated by CD73 Inhibition

The inhibition of CD73 by agents like AB680 blocks the conversion of AMP to adenosine,
thereby preventing the activation of adenosine receptors (A2A and A2B) on both immune and

cancer cells. This leads to the modulation of several downstream signaling pathways crucial for

metastasis and invasion.
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Figure 1. Signaling pathway of CD73 and its inhibition.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are representative protocols for key experiments used to assess the impact of CD73 inhibitors

on metastasis and invasion.

Transwell Invasion Assay

This assay measures the ability of cancer cells to invade through a basement membrane

matrix.
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Protocol:

o Chamber Preparation: Rehydrate Matrigel-coated inserts (8 um pore size) in a 24-well plate
with serum-free medium for 2 hours at 37°C.

o Cell Preparation: Culture cancer cells to ~80% confluency. Harvest and resuspend the cells
in serum-free medium containing the CD73 inhibitor (e.g., AB680) or vehicle control.

e Seeding: Add 1 x 105 cells to the upper chamber of the Transwell insert.

o Chemoattractant: Fill the lower chamber with medium containing a chemoattractant, such as
10% fetal bovine serum.

 Incubation: Incubate the plate at 37°C in a humidified incubator for 24-48 hours.

e Analysis:

[e]

Remove non-invading cells from the top of the insert with a cotton swab.

o

Fix the invading cells on the bottom of the membrane with methanol.

[¢]

Stain the cells with crystal violet.

[e]

Count the number of invading cells in several fields of view under a microscope.

[e]

Quantify the results and express as a percentage of the control.

Transwell Invasion Assay Workflow

Rehydrate Matrigel Prepare Cells with Seed Cells in Add Chemoattractant Incubate Remove Non-inva ding Fix and Stain Count Invading
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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